Cas no 4551-16-0 (Disilatellurane,1,1,1,3,3,3-hexamethyl-)

• Product Name: Disilatellurane,1,1,1,3,3,3-hexamethyl-
• CAS No: 4551-16-0
• MF: C₆H₁₈Si₂Te
• MW: 273.978122234344
• MDL: MFCD00143782
• CID: 325573
• PubChem ID: 553023
• Update Time: 2025-10-16

Disilatellurane,1,1,1,3,3,3-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Disilatellurane,1,1,1,3,3,3-hexamethyl-
• BIS(TRIMETHYLSILYL)TELLURIDE
• Bis-trimethylsilyl-tellurid
• hexamethyl-disilatellane
• Schwefelsaeure-bis-trimethylsilylester
• sulfuric acid bis-trimethylsilanyl ester
• Sulfuric acid,TMS
• 1,1,1,3,3,3-Hexamethyldisilatellurane
• MFCD00143782
• DTXSID701288365
• Et (2S,3S)-2,3-epoxy-3-mEtPro
• FT-0737539
• (Bis(trimethylsilyl))telluride
• VMDCDZDSJKQVBK-UHFFFAOYSA-N
• 1,1,1,3,3,3-Hexamethyldisilatellurane #
• J-640444
• (bis-(Trimethylsilyl))telluride
• J-800360
• Disilatellurane, hexamethyl-
• bis(trimethylsilyl)-telluride
• trimethyl(trimethylsilyltellanyl)silane
• 4551-16-0
• TRIMETHYL[(TRIMETHYLSILYL)TELLANYL]SILANE

• MDL： MFCD00143782
• Inchi： 1S/C6H18Si2Te/c1-7(2,3)9-8(4,5)6/h1-6H3
• InChI Key： VMDCDZDSJKQVBK-UHFFFAOYSA-N
• SMILES： [Te]([Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 276.00100
• Monoisotopic Mass: 276.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6

Experimental Properties

• Color/Form: Yellow or brown transparent liquid
• Density: 0.97 g/cm3
• Melting Point: 13-14 ºC
• Boiling Point: 74 °C (11 mmHg)
• PSA: 0.00000
• LogP: 2.36040
• Solubility: Not determined

Disilatellurane,1,1,1,3,3,3-hexamethyl- Security Information

• Safety Instruction： S24/25
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Disilatellurane,1,1,1,3,3,3-hexamethyl-

Comprehensive Analysis of Disilatellurane,1,1,1,3,3,3-hexamethyl- (CAS No. 4551-16-0): Properties, Applications, and Industry Trends

Disilatellurane,1,1,1,3,3,3-hexamethyl- (CAS No. 4551-16-0) is an organosilicon compound featuring a unique molecular structure that combines silicon and tellurium atoms. This hybrid material has garnered significant attention in advanced material science due to its thermal stability and semiconductor potential. Researchers are increasingly exploring its applications in next-generation electronics and energy storage systems, particularly as industries seek alternatives to conventional materials with limited performance thresholds.

The compound's hexamethyl-substituted configuration enhances its solubility in organic solvents, making it suitable for solution-based deposition techniques—a critical factor for flexible electronics manufacturing. Recent studies (2023-2024) highlight its promising charge carrier mobility, positioning it as a candidate for thin-film transistors in foldable displays. This aligns with growing market demands for wearable technology, where users frequently search for terms like "high-performance flexible semiconductors" or "thermal-resistant electronic materials."

From a synthetic chemistry perspective, Disilatellurane,1,1,1,3,3,3-hexamethyl- demonstrates remarkable reactivity in cross-coupling reactions, enabling precise modifications for targeted applications. Its tellurium-silicon bonds exhibit polarizability that supports innovations in optical materials, responding to industry queries about "tunable bandgap compounds" for photonic devices. Computational modeling suggests potential in quantum dot sensitization, a trending topic in renewable energy forums.

Environmental considerations are integral to contemporary discussions about CAS No. 4551-16-0. While not classified as hazardous, its lifecycle analysis reveals compatibility with green chemistry principles when processed under controlled conditions. This addresses frequent searches regarding "sustainable semiconductor precursors" and "eco-friendly electronic materials." Manufacturers are evaluating its role in reducing the carbon footprint of IoT device production, a key concern for ESG-focused enterprises.

The compound's stability under UV exposure has sparked interest in protective coatings for solar panels—a solution to common degradation issues highlighted in "solar cell longevity" searches. Additionally, its low volatility at high temperatures meets the specifications for aerospace-grade composites, correlating with rising queries about "lightweight thermal interface materials."

Analytical characterization of Disilatellurane,1,1,1,3,3,3-hexamethyl- requires advanced techniques like X-ray photoelectron spectroscopy (XPS) to verify bond hybridization states—a methodological focus in recent publications. Patent filings (2022-present) indicate growing IP activity around its derivatives, particularly for memory device applications, reflecting the compound's relevance in the AI hardware infrastructure boom.

Supply chain dynamics for CAS No. 4551-16-0 show increasing regionalization, with specialty chemical producers emphasizing batch-to-batch consistency—a critical parameter for quality-sensitive applications. This responds to procurement specialists' frequent inquiries about "high-purity silicon-tellurium precursors." Current price volatility reflects tellurium market fluctuations, prompting research into alternative synthetic routes to improve cost efficiency.

Future research directions emphasize nanostructuring techniques to enhance the compound's surface area for catalytic applications, addressing searches about "heterogeneous catalyst supports." Collaborative projects between academia and industry are exploring its integration with 2D materials like graphene, potentially unlocking functionalities for neuromorphic computing devices—an area gaining traction in materials science communities.